Cas no 64190-49-4 (Butanoic acid, 3-methyl-4-(phenylmethoxy)-, (S)-)

Butanoic acid, 3-methyl-4-(phenylmethoxy)-, (S)- structure
64190-49-4 structure
Product Name:Butanoic acid, 3-methyl-4-(phenylmethoxy)-, (S)-
CAS No:64190-49-4
MF:C12H16O3
MW:208.253643989563
CID:1671769
PubChem ID:7173942
Update Time:2025-04-21

Butanoic acid, 3-methyl-4-(phenylmethoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-methyl-4-(phenylmethoxy)-, (S)-
    • 64190-49-4
    • DTXSID80428309
    • AC1OGROT
    • SCHEMBL4433522
    • Inchi: 1S/C12H16O3/c1-10(7-12(13)14)8-15-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,13,14)/t10-/m0/s1
    • InChI Key: UGBWZCMPGYFVDL-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@@H](C)CC(=O)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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